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Compound of Interest

Compound Name: 1-Benzhydrylazetidin-3-one

Cat. No.: B119530

An In-depth Technical Guide to 1-Benzhydrylazetidin-3-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Benzhydrylazetidin-3-one, identified by CAS number 40320-60-3, is a pivotal intermediate
in the realms of organic synthesis and medicinal chemistry.[1] Its unique structural framework,
incorporating a strained azetidine ring and a bulky benzhydryl group, makes it a valuable
scaffold for the synthesis of a diverse array of bioactive molecules.[2] This document provides
a comprehensive overview of 1-Benzhydrylazetidin-3-one, encompassing its chemical and
physical properties, spectroscopic data, safety information, synthesis protocols, and key
applications in contemporary drug discovery.

Chemical and Physical Properties

1-Benzhydrylazetidin-3-one is a yellow, crystalline solid at room temperature.[1][3] It
possesses a molecular formula of C16H1sNO and a molecular weight of approximately 237.30
g/mol .[4][5] Key physical and chemical properties are summarized in the table below for quick
reference.
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Property Value References
CAS Number 40320-60-3 [21[41[5][6]
Molecular Formula Ci16H15NO [2][41[5]
Molecular Weight 237.30 g/mol [41051[7]
Appearance White to yellow solid [11[3]

Melting Point 75.0t0 79.0 °C [3][6][8]
Boiling Point 351.9 °C at 760 mmHg [6][8]
Density 1.182 g/cm3 [3]

Flash Point 156.1 °C [3]

Purity Commonly available in =295%, o1f6]

>96%, and =97%

Storage Temperature

-20°C, sealed, away from

moisture

[6]

Spectroscopic Data

The structural identity of 1-Benzhydrylazetidin-3-one is routinely confirmed by various

spectroscopic techniques. The proton NMR spectrum is particularly informative.

Spectroscopy

Data

References
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Safety and Handling

1-Benzhydrylazetidin-3-one is classified as an irritant and is harmful if swallowed, in contact
with skin, or if inhaled.[6][7][8] Appropriate personal protective equipment, including gloves, lab
coat, and safety goggles, should be worn when handling this compound.[8] All work should be
conducted in a well-ventilated chemical fume hood.[8]

Hazard Statement Description GHS Code References

H302 Harmful if swallowed GHSO07 [61[7]

H315 Causes skin irritation GHSO07 [61[7]
Causes serious eye

H319 o GHS07 [6][7]
irritation

May cause respiratory
H335 o GHSO07 [6][7]
irritation

Synthesis and Reactivity

The most common synthetic route to 1-Benzhydrylazetidin-3-one involves the oxidation of its
precursor, 1-benzhydrylazetidin-3-ol. Several oxidation methods have been reported, including
the Swern oxidation and the use of a sulfur trioxide-pyridine complex.

Experimental Protocol: Synthesis via Swern Oxidation

This protocol details the synthesis of 1-Benzhydrylazetidin-3-one from 1-(diphenylmethyl)-3-
hydroxyazetidine.

Materials:

1-(diphenylmethyl)-3-hydroxyazetidine

Oxaly! dichloride

Dimethyl sulfoxide (DMSOQO)

Triethylamine
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Dichloromethane (DCM)

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Argon or Nitrogen atmosphere

Procedure:

In a flask under an inert atmosphere (Argon), a solution of oxalyl dichloride in
dichloromethane is prepared and cooled to -78 °C.[4]

o Dimethyl sulfoxide (DMSO) is added dropwise to the cooled solution, and the mixture is
stirred for 30 minutes at -78 °C.[1]

e A solution of 1-(diphenylmethyl)-3-hydroxyazetidine in dichloromethane is then added slowly
to the reaction mixture, maintaining the temperature at -78 °C. The mixture is stirred for an
additional hour.[1][4]

o Triethylamine is subsequently added dropwise to the reaction.[4]
e The reaction mixture is allowed to warm slowly to 0 °C.[1]

e The reaction is quenched by the addition of a saturated aqueous solution of ammonium
chloride.[1][4]

e The organic layer is separated, and the aqueous layer is extracted multiple times with
dichloromethane.[1]

e The combined organic layers are washed with water and brine, then dried over anhydrous
sodium sulfate.[1]

e The solvent is removed under reduced pressure to yield the crude product, which can be
further purified by silica gel column chromatography.[4]
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Workflow for the Synthesis of 1-Benzhydrylazetidin-3-one
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Caption: Synthesis of 1-Benzhydrylazetidin-3-one via Swern Oxidation.
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Applications in Research and Drug Development

1-Benzhydrylazetidin-3-one serves as a versatile building block for the synthesis of various
pharmaceutical agents and bioactive molecules.[1] The ketone functionality on the four-
membered ring can readily undergo reactions such as Wittig olefination and condensation with
hydroxylamines.[1]

Key application areas include:

» y-Aminobutyric Acid (GABA) Uptake Inhibitors: It is used in the synthesis of novel azetidine
derivatives that act as GABA uptake inhibitors.[3][9]

o Cannabinoid Receptor Antagonists: This compound is a precursor for molecules designed to
antagonize cannabinoid receptors.[1]

e Bruton's Tyrosine Kinase (BTK) Inhibitors: It is utilized in the development of inhibitors for
BTK, a key enzyme in B-cell signaling pathways.[1]

e Hormone Inhibitors: Its structural motif is found in various hormone inhibitors.[1]

The reactivity of the azetidine ring and the ketone group allows for diverse chemical
modifications, making 1-Benzhydrylazetidin-3-one a valuable intermediate for constructing
complex molecular architectures with potential therapeutic applications.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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